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Compound of Interest

Compound Name: m-PEG6-Ms

Cat. No.: B1676794 Get Quote

The proper disposal of m-PEG6-Ms (methoxy-hexaethylene glycol-mesylate) is critical to

ensure laboratory safety and environmental protection. Due to the presence of the

methanesulfonyl (mesyl) group, this compound should be handled as a hazardous substance.

The disposal procedures are primarily dictated by the reactivity and toxicity associated with the

mesylate functional group, which is related to methanesulfonyl chloride.

Hazard Identification and Safety Precautions
The methanesulfonyl group is a key reactive component of m-PEG6-Ms. Based on the safety

data for methanesulfonyl chloride, the following hazards should be considered[1][2][3][4]:

Toxicity: Fatal if inhaled, toxic in contact with skin, and toxic if swallowed[1].

Corrosivity: Causes severe skin burns and eye damage.

Irritation: May cause respiratory irritation.

Environmental Hazards: Harmful to aquatic organisms. Do not let the product enter drains or

surface water.

Personal Protective Equipment (PPE) is mandatory when handling m-PEG6-Ms:

Hand Protection: Wear impervious gloves (e.g., nitrile rubber) and inspect them before use.

Eye/Face Protection: Use tightly fitting safety goggles and a face shield (minimum 8-inch).
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Skin and Body Protection: Wear a lab coat, and for larger quantities or in case of a spill, a

gas-tight chemical resistant suit is recommended.

Respiratory Protection: Use a NIOSH (US) or EN 166 (EU) approved respirator with an

appropriate cartridge for organic vapors and acid gases. For emergencies or high

concentrations, a self-contained breathing apparatus (SCBA) is necessary.

Quantitative Hazard Data for Methanesulfonyl
Chloride (as a proxy for the reactive group)

Hazard
Classification

GHS Category Signal Word Hazard Statement

Acute Toxicity, Oral Category 2 Danger
H300: Fatal if

swallowed

Acute Toxicity,

Inhalation
Category 1 Danger H330: Fatal if inhaled

Acute Toxicity, Dermal Category 2 Danger
H310: Fatal in contact

with skin

Skin Corrosion Category 1B Danger

H314: Causes severe

skin burns and eye

damage

Specific Target Organ

Toxicity
Category 3 Danger

H335: May cause

respiratory irritation

Step-by-Step Disposal Protocol for m-PEG6-Ms
This protocol provides a general guideline for the safe disposal of m-PEG6-Ms. Always consult

your institution's Environmental Health and Safety (EHS) department for specific local

regulations.

Segregation and Collection of Waste:

Collect all waste containing m-PEG6-Ms (e.g., unused product, contaminated

consumables, and the first rinse of emptied containers) in a designated, properly labeled
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hazardous waste container.

The container must be made of a compatible material (e.g., glass or polyethylene) and

have a secure, tight-fitting lid.

Label the waste container clearly with "Hazardous Waste," the full chemical name "m-
PEG6-Ms," and the associated hazards (Toxic, Corrosive).

Handling of Spills:

In case of a spill, evacuate the area and ensure adequate ventilation.

Wear the appropriate PPE, including respiratory protection.

Contain the spill using an inert absorbent material such as sand, earth, or vermiculite.

Carefully collect the absorbed material into the designated hazardous waste container.

Decontaminate the spill area with a suitable cleaning agent and collect the cleaning

materials as hazardous waste.

Disposal of Empty Containers:

Thoroughly empty the container of any remaining liquid.

The first rinse of the container must be collected as hazardous waste. For highly toxic

substances (which should be assumed for m-PEG6-Ms), the first three rinses must be

collected as hazardous waste.

After thorough rinsing and air-drying in a chemical fume hood, deface the label and

dispose of the container as regular laboratory glass or plastic waste, in accordance with

institutional policies.

Final Disposal:

Store the sealed hazardous waste container in a designated, well-ventilated, and secure

area, away from incompatible materials.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b1676794?utm_src=pdf-body
https://www.benchchem.com/product/b1676794?utm_src=pdf-body
https://www.benchchem.com/product/b1676794?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1676794?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Arrange for pickup and disposal by a licensed hazardous waste disposal company,

following all local, state, and federal regulations. Do not dispose of m-PEG6-Ms down the

drain or in the regular trash.

Disposal Workflow Diagram
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Click to download full resolution via product page

Caption: Workflow for the safe disposal of m-PEG6-Ms waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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